N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride
• InChI: InChI=1S/C16H24N2O.2ClH/c1-2-19-15-5-3-4-13(10-15)11-17-16-12-18-8-6-14(16)7-9-18;;/h3-5,10,14,16-17H,2,6-9,11-12H2,1H3;2*1H
• InChI Key: HIKBOSRATWNEPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNC2CN3CCC2CC3.Cl.Cl
• Molecular Formula: C16H26Cl2N2O
• Molecular Weight: 333.3 g/mol

Description

N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride, also known as E2027, is a novel and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the signaling pathways of cytokines involved in immune response and inflammation. E2027 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various autoimmune and inflammatory diseases.

Mechanism of Action

N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride selectively inhibits JAK3, which is involved in the signaling pathways of cytokines such as interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride blocks the downstream signaling pathways of these cytokines, leading to a reduction in inflammation and immune response.
Biochemical and Physiological Effects:
N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride has been shown to have potent anti-inflammatory and immunosuppressive effects in preclinical studies. It has been shown to reduce the production of pro-inflammatory cytokines such as interferon-gamma (IFN-γ), tumor necrosis factor-alpha (TNF-α), and interleukin-17 (IL-17). N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride has also been shown to reduce the proliferation of T-cells and B-cells, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride is its selectivity for JAK3, which reduces the risk of off-target effects. N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride has also shown good oral bioavailability and pharmacokinetic properties in preclinical studies, which make it a potential candidate for oral administration. However, the long-term safety and efficacy of N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride in humans are still unknown, and further studies are needed to evaluate its potential as a therapeutic agent.

Future Directions

Future research on N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride could focus on its potential therapeutic applications in other autoimmune and inflammatory diseases, such as multiple sclerosis, lupus, and type 1 diabetes. Further studies could also evaluate the safety and efficacy of N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride in clinical trials, and investigate its potential as a combination therapy with other immunosuppressive agents. Lastly, the development of more selective JAK3 inhibitors could provide new insights into the role of JAK3 in immune response and inflammation.

Scientific Research Applications

N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. Preclinical studies have shown that N-(3-ethoxybenzyl)quinuclidin-3-amine dihydrochloride inhibits the activation of JAK3-dependent cytokine signaling pathways, leading to a reduction in inflammation and immune response.